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Compound of Interest

Compound Name: C.l. Direct Red 243

Cat. No.: B1583298

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing Direct Red
dyes for microscopic analysis. The primary focus is on the application of Picro-Sirius Red, a
widely used staining method for the visualization of collagen fibers, which utilizes Direct Red 80
(also known as Sirius Red). While the user specified Direct Red 243, in the context of
microscopy, Direct Red 80 is the extensively documented and validated compound for this
application.

Frequently Asked Questions (FAQS)

Q1: What is the primary application of Direct Red 80 (Sirius Red) in microscopy?

Direct Red 80, most commonly used in a Picro-Sirius Red solution, is a highly specific stain for
the visualization of collagen fibers in histological tissue sections.[1][2][3] This method is widely
employed in fibrosis research and the study of connective tissues.

Q2: What is the principle behind Picro-Sirius Red staining?

The elongated molecules of Sirius Red (Direct Red 80) bind to the long, parallel fibrils of
collagen. This binding enhances the natural birefringence of the collagen fibers when viewed
under polarized light.[3][4] The picric acid in the solution provides an acidic environment that
promotes selective binding to collagen and also stains non-collagenous components yellow,
providing a contrasting background in bright-field microscopy.[2][5]
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Q3: What is the difference between viewing Picro-Sirius Red stained slides under bright-field
versus polarized light microscopy?

Under standard bright-field microscopy, collagen fibers appear red against a yellow
background.[2][4] Polarized light microscopy offers a significant advantage by revealing the
birefringence of the stained collagen fibers. Thicker, more densely packed collagen fibers (like
Type 1) typically appear bright yellow to orange, while thinner, less organized fibers (like Type
[II) appear green.[4][6][7] This makes polarized light microscopy a powerful tool for assessing
collagen organization and maturity.

Q4: Are there alternative names for Direct Red 807

Yes, Direct Red 80 is also known by several other names, including Sirius Red, Sirius Red
F3B, and C.I. 35780.[2][8][9] It is important to ensure you are using the correct dye for collagen
staining protocols.

Experimental Protocols

Picro-Sirius Red Staining Protocol for Paraffin-
Embedded Sections

This protocol is a standard method for the visualization of collagen fibers in formalin-fixed,
paraffin-embedded tissue sections.

Reagents and Solutions
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Reagent/Solution Preparation

0.5 g Sirius Red (Direct Red 80) dissolved in
500 mL of saturated aqueous picric acid.[2][4][5]

Picro-Sirius Red Solution

5 mL of glacial acetic acid in 1 L of distilled
water.[2][5]

Acidified Water

] ) ] For nuclear counterstaining. Prepare according
Weigert's Hematoxylin (Optional) ] ]
to manufacturer's instructions.

Absolute Ethanol For dehydration.
Xylene For clearing.
Resinous Mounting Medium For coverslipping.

Staining Procedure
o Deparaffinization and Rehydration:
o Immerse slides in two changes of xylene for 5 minutes each.
o Hydrate through descending grades of ethanol (100%, 95%, 70%) for 3 minutes each.[10]
o Rinse in distilled water.
e Nuclear Staining (Optional):
o Stain with Weigert's hematoxylin for 8-10 minutes.
o Wash in running tap water for 10 minutes.[2]
e Picro-Sirius Red Staining:

o Stain in Picro-Sirius Red solution for 60 minutes. This allows for equilibrium staining.[2][6]
[10]

e Washing:
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o Rinse slides in two changes of acidified water.[2][6] This step is crucial to prevent the loss
of dye that can occur when washing with water.[2]

o Dehydration:

o Dehydrate rapidly in three changes of absolute ethanol.[2][10]
e Clearing and Mounting:

o Clear in two changes of xylene.

o Mount with a resinous mounting medium.[2]

Picro-Sirius Red Staining Workflow
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Reécommended Solution

rease Staining Time to 60 min Use Two Changes of Acidified Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing Direct Red
Staining for Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583298#optimizing-direct-red-243-concentration-
for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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